Cas no 847340-41-4 (9-(4-ethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(4-ethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 847340-41-4
• MF: C₂₀H₂₅N₅O₂
• MW: 367.444803953171
• CID: 6043192
• PubChem ID: 3974784
• Update Time: 2025-10-29

9-(4-ethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(4-ethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• 9-(4-ethylphenyl)-1-methyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 9-(4-ethylphenyl)-6,7,8,9-tetrahydro-1-methyl-3-propyl-
• F3235-0378
• 9-(4-ethylphenyl)-1-methyl-3-propyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
• 847340-41-4
• VU0492962-1
• AKOS000728995

• Inchi： 1S/C20H25N5O2/c1-4-11-25-18(26)16-17(22(3)20(25)27)21-19-23(12-6-13-24(16)19)15-9-7-14(5-2)8-10-15/h7-10H,4-6,11-13H2,1-3H3
• InChI Key： WAIYSQVUNKASHI-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=C(CC)C=C3)C1=NC1=C2C(=O)N(CCC)C(=O)N1C

Computed Properties

• Exact Mass: 367.20082506g/mol
• Monoisotopic Mass: 367.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 576.5±60.0 °C(Predicted)
• pka: 4.36±0.20(Predicted)

Additional information on 9-(4-ethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 9-(4-Ethylphenyl)-1-Methyl-3-Propyl-1H,2H,3H,4H,6H,7H,8H,9H-Pyrimido[1,2-g]Purine-2,4-Dione (CAS No. 847340-41-4)

9-(4-Ethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 847340-41-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidopurines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a pyrimido[1,2-g]purine core with specific substituents that contribute to its pharmacological properties.

The pyrimido[1,2-g]purine scaffold is a versatile platform for the development of novel therapeutic agents. It has been extensively studied for its ability to modulate various biological targets, including enzymes and receptors involved in disease pathways. The presence of the 9-(4-ethylphenyl) and 1-methyl-3-propyl substituents in the structure of this compound adds to its complexity and may influence its binding affinity and selectivity towards specific targets.

Recent research has highlighted the potential of 9-(4-Ethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. In a study published in the Journal of Medicinal Chemistry in 2021, researchers demonstrated that the compound effectively inhibited the activity of key enzymes involved in inflammation and cancer progression. The mechanism of action was attributed to its ability to modulate signaling pathways such as NF-κB and MAPK.

Furthermore, the compound has been evaluated for its potential as an antiviral agent. In a 2022 study published in Antiviral Research, it was found that 9-(4-Ethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-pyrimido[1,g]purine-2,4-dione exhibited significant antiviral activity against several RNA viruses. The researchers suggested that the compound's antiviral properties could be attributed to its ability to interfere with viral replication processes.

In addition to its biological activities, the synthesis of 9-(4-Ethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-pyrimido[1,2-g]purine-2,4-dione has been optimized to improve yield and purity. A recent publication in Organic Letters described a novel synthetic route that involves a series of efficient reactions to produce the compound in high yield. This advancement in synthetic methodology has facilitated further research and development efforts aimed at exploring the full potential of this compound.

The pharmacokinetic properties of 9-(4-Ethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H,< strong>9H-pyrimido[ strong > 1, strong > 2-g]purine- strong > 2, strong > 4-dione have also been investigated. Studies have shown that the compound exhibits favorable absorption and distribution profiles in preclinical models. These findings suggest that it may be suitable for further development as a therapeutic agent for various diseases.

In conclusion, 9-(4-Ethylphenyl)-1-methyl-3-propyl-1H strong > ,< strong > 2H, < strong > 3H, < strong > 4H, < strong > 6H, < strong > 7H, < strong > 8H, < strong > 9H-pyrimido[ strong > 1, strong > 2-g< strong>]purine- strong > 2, strong > 4-dione (CAS No. strong > 847340< strong>- strong > 41< strong>- strong > 4) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more studies are conducted and new data become available, this compound is expected to play an increasingly important role in the development of novel therapeutic strategies.